Cas no 81359-40-2 (3,4-dihydro-1-methyl-Pyrido[2,1-a]isoindol-6(2H)-one)

• Product name: 3,4-dihydro-1-methyl-Pyrido[2,1-a]isoindol-6(2H)-one
• CAS No: 81359-40-2
• MF: C₁₃H₁₃NO
• MW: 199.24842
• CID: 704097
• PubChem ID: 12913468

3,4-dihydro-1-methyl-Pyrido[2,1-a]isoindol-6(2H)-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1-methyl-Pyrido[2,1-a]isoindol-6(2H)-one
• 1-methyl-3,4-dihydro-2H-pyrido[1,2-b]isoindol-6-one
• Pyrido[2,1-a]isoindol-6(2H)-one, 3,4-dihydro-1-methyl-
• 81359-40-2
• 1-Methyl-3,4-dihydropyrido[2,1-a]isoindol-6(2H)-one
• SCHEMBL12202091
• DTXSID70512802

• Inchi： InChI=1S/C13H13NO/c1-9-5-4-8-14-12(9)10-6-2-3-7-11(10)13(14)15/h2-3,6-7H,4-5,8H2,1H3
• InChI Key： ZPZFTQSLGMOGLP-UHFFFAOYSA-N
• SMILES： CC1=C2C3=CC=CC=C3C(=O)N2CCC1

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1.8